Cas no 90918-50-6 (N-1-(4-Nitrophenyl)ethylacetamide)

• Product Name: N-1-(4-Nitrophenyl)ethylacetamide
• CAS No: 90918-50-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD02114649
• CID: 788299
• PubChem ID: 3377319
• Update Time: 2025-09-28

N-1-(4-Nitrophenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-(4-nitrophenyl)ethyl]-
• N-[1-(4-nitrophenyl)ethyl]acetamide
• CS-0316901
• 90918-50-6
• DTXSID30391933
• N-(1-(4-Nitrophenyl)ethyl)acetamide
• AB01334556-02
• AKOS003389205
• SCHEMBL13645822
• MFCD02114649
• LS-07850
• AKOS017258519
• NCGC00342860-01
• N-1-(4-Nitrophenyl)ethylacetamide

• MDL： MFCD02114649
• Inchi： 1S/C10H12N2O3/c1-7(11-8(2)13)9-3-5-10(6-4-9)12(14)15/h3-7H,1-2H3,(H,11,13)
• InChI Key： GZZZQLBCXJQUHD-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.085
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-1-(4-Nitrophenyl)ethylacetamide

Acetamide, N-[1-(4-nitrophenyl)ethyl] (CAS No: 90918-50-6)

Acetamide, N-[1-(4-nitrophenyl)ethyl], also known by its CAS registry number CAS No 90918-50-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an acetamide group attached to a substituted ethyl chain containing a nitrophenyl moiety. The presence of the nitro group on the aromatic ring introduces interesting electronic properties, making this compound a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of Acetamide, N-[1-(4-nitrophenyl)ethyl] in drug discovery and development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The compound's structure allows for easy modification, enabling chemists to tailor its properties for specific therapeutic applications. For instance, modifications to the nitrophenyl group have shown promise in enhancing the compound's bioavailability and reducing potential side effects.

In addition to its role in pharmaceutical research, CAS No 90918-50-6 has also been investigated for its applications in materials science. The compound's ability to form stable amide bonds makes it a candidate for use in polymer synthesis and as a building block for advanced materials. Recent advancements in green chemistry have further emphasized the importance of sustainable methods for synthesizing such compounds, ensuring their environmental compatibility while maintaining high yields and purity.

The synthesis of Acetamide, N-[1-(4-nitrophenyl)ethyl] typically involves multi-step processes that include nucleophilic acyl substitution and aromatic substitution reactions. These methods have been optimized over time to improve efficiency and reduce waste. For example, the use of microwave-assisted synthesis has been reported to significantly shorten reaction times while maintaining product quality. Such innovations are crucial for scaling up production to meet increasing demand from various industries.

From an analytical standpoint, the characterization of CAS No 90918-50-6 relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity, ensuring compliance with regulatory standards. Recent developments in computational chemistry have also enabled researchers to predict the compound's physical and chemical properties with high accuracy, further aiding in its development and application.

In conclusion, Acetamide, N-[1-(4-nitrophenyl)ethyl] (CAS No: 90918-50-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific innovation and technological progress.